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Introduction
The Streptavidin-Binding Peptide 2 (SBP-2) tag is a versatile tool for studying protein dynamics

in living cells. This short peptide tag (38 amino acids, with a minimal functional core of 25

amino acids) exhibits a high affinity for streptavidin, enabling a wide range of applications from

protein purification to live-cell imaging and tracking.[1] The strong, yet reversible, interaction

with streptavidin allows for the precise control and visualization of SBP-2 tagged proteins.

These application notes provide detailed protocols for the effective use of SBP-2 reporters in

living cells, covering applications such as cell surface protein imaging, protein internalization

assays, and the Retention Using Selective Hooks (RUSH) system for synchronizing and

visualizing protein trafficking.

Quantitative Data Summary
For ease of comparison, the following table summarizes key quantitative parameters

associated with the SBP-tag system.
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Parameter Value Reference

Binding Affinity (Kd)

SBP-Tag to Streptavidin 2.5 nM [1]

SBP-Tag2 to Streptavidin ~2.5 - 4.9 nM [2]

Size

Full-length SBP-Tag 38 amino acids [1]

SBP-Tag2 (minimal functional

tag)
25 amino acids [2]

Binding Stoichiometry

SBP-Tag per Streptavidin

tetramer
2 molecules [2]

Application 1: Imaging of SBP-2 Tagged Cell Surface
Proteins
This protocol describes the visualization of SBP-2 tagged proteins expressed on the plasma

membrane of living cells using fluorescently labeled streptavidin.

Experimental Workflow

Plasmid Construction & Transfection Live Cell Labeling Imaging

Construct SBP-2 tagged
fusion protein plasmid

Transfect mammalian cells
Express fusion protein

(24-48 hours)

Incubate with fluorescently
labeled Streptavidin

(e.g., Streptavidin-Alexa Fluor 488)

Cells expressing
SBP-2 tag on surface Wash to remove

unbound Streptavidin
Live cell imaging via

fluorescence microscopy

Cell Preparation Pulse Labeling Chase and Imaging

Prepare and transfect cells
with SBP-2 tagged protein

Label cell surface proteins
with fluorescent Streptavidin at 4°C

Wash to remove
unbound Streptavidin

Shift to 37°C to allow
internalization (Chase)

Image at different
time points
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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